Cas no 117390-06-4 (2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (E)-)

2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (E)- structure
117390-06-4 structure
Product Name:2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (E)-
CAS No:117390-06-4
MF:C11H12O3
MW:192.211183547974
CID:4458971
PubChem ID:14041093
Update Time:2025-04-24

2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (E)-
    • Ozagrel-009-E
    • Ozagrel Impurity 36
    • 2-Propenoic acid, 3-[4-(hydroxymethyl)phenyl]-, methyl ester, (2E)-
    • Methyl (E)-3-(4-(hydroxymethyl)phenyl)acrylate
    • SCHEMBL1410815
    • SMTNPMJQAAVKTN-VOTSOKGWSA-N
    • 117390-06-4
    • methyl (2E)-3-[4-(hydroxymethyl)phenyl]acrylate
    • methyl (E)-3-[4-(hydroxymethyl)phenyl]prop-2-enoate
    • CS-0435091
    • (E)-methyl 3-(4-(hydroxymethyl)phenyl)acrylate
    • 141286-90-0
    • 4-(Hydroxymethyl)cinnamic acid methyl ester
    • DB-179368
    • Inchi: 1S/C11H12O3/c1-14-11(13)7-6-9-2-4-10(8-12)5-3-9/h2-7,12H,8H2,1H3/b7-6+
    • InChI Key: SMTNPMJQAAVKTN-VOTSOKGWSA-N
    • SMILES: C(OC)(=O)/C=C/C1=CC=C(CO)C=C1

Computed Properties

  • Exact Mass: 192.078644241Da
  • Monoisotopic Mass: 192.078644241Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.5Ų
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